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Compound of Interest

Compound Name:
3-Chloro-1-(piperidin-1-yl)propan-

1-one

CAS No.: 59147-44-3

Cat. No.: B3146161

Get Quote

Executive Summary
3-Chloro-1-(piperidin-1-yl)propan-1-one (CAS: 59147-44-3) is a specialized

-chloropropionamide derivative serving as a critical electrophilic scaffold in organic synthesis
and medicinal chemistry.[1][2] While structurally simple, its reactivity profile is dual-faceted: it
functions both as a direct alkylating agent and, more significantly, as a "masked" Michael
acceptor. Under physiological or basic conditions, it undergoes elimination to generate an
acrylamide warhead (1-(piperidin-1-yl)prop-2-en-1-one), which subsequently captures
nucleophiles (e.g., cysteine thiols) via conjugate addition.

This guide details the physicochemical basis of this reactivity, providing researchers with the

mechanistic insights and experimental protocols necessary to utilize this scaffold as a covalent

probe or synthetic intermediate.
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To predict the reactivity of 3-Chloro-1-(piperidin-1-yl)propan-1-one, one must understand the

interplay between the piperidine amide and the

-alkyl chloride.

Physicochemical Descriptors
Property Value / Description Impact on Reactivity

Formula MW: 175.66 g/mol

Functional Group -Chloro Amide The core reactive motif.

Amide Type Tertiary (Piperidinyl)

High stability against

hydrolysis; increases

lipophilicity compared to

primary amides.

Leaving Group
Chloride (

)

Moderate leaving group ability;

facilitates elimination or

substitution.

-Protons

Acidic (

)

The carbonyl group acidifies

the adjacent

, enabling base-mediated

elimination.

Electronic Effects
Inductive Withdrawal (-I): The chlorine atom at the

-position exerts an inductive electron-withdrawing effect. This polarizes the

bond, making the

-carbon electrophilic (

susceptible).

Hyperconjugation & Elimination: The electron-withdrawing nature of the carbonyl group

increases the acidity of the
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-protons. Upon deprotonation, the resulting enolate can expel the

-chloride to form the conjugated

-unsaturated system (acrylamide).

Reactivity Profile: The "Masked" Warhead
Mechanism
The utility of 3-Chloro-1-(piperidin-1-yl)propan-1-one lies in its ability to access two distinct

electrophilic pathways. In biological and synthetic contexts, Pathway A (Elimination-Addition) is

often the dominant mode of action for cysteine modification.

Pathway A: Elimination-Addition (The Acrylamide Route)
This is the primary mechanism relevant to covalent drug design. The molecule acts as a pro-

drug/pro-warhead.

Activation: A base (or local protein environment) deprotonates the

-carbon.

Elimination: Chloride is expelled, generating the reactive acrylamide intermediate (1-

(piperidin-1-yl)prop-2-en-1-one).

Conjugation: A nucleophile (e.g., Cysteine-SH) attacks the

-carbon of the acrylamide via Michael addition.

Pathway B: Direct Nucleophilic Substitution ( )
In the absence of base, or with highly reactive nucleophiles that are poor bases, direct

displacement of the chloride can occur. This is sterically less hindered than secondary halides

but slower than benzylic halides.

Mechanistic Visualization
The following diagram maps the bifurcation of reactivity, highlighting the critical "Acrylamide

Intermediate" node.
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Figure 1: The dual reactivity landscape. The red pathway (Elimination-Addition) represents the

primary mode of action in covalent inhibition contexts.

Applications in Drug Discovery[3][4][5][6][7][8][9]
The "Pro-Warhead" Strategy
Why use the

-chloro amide instead of the acrylamide directly?

Stability: Acrylamides can polymerize or react non-specifically during storage. The

-chloro precursor is chemically stable as a solid.

Solubility: The chloro-alkyl chain may offer different solubility profiles compared to the rigid

vinyl group of the acrylamide.

Tuned Reactivity: The rate of elimination can be the rate-limiting step, allowing the molecule

to diffuse to its target before becoming fully reactive.

Cysteine Targeting
Like Ibrutinib and Osimertinib, which use acrylamides to target cysteines, this scaffold targets

non-catalytic cysteines.[3] The piperidine ring acts as a solubilizing group and a steric handle

that can be modified to fit specific binding pockets (e.g., replacing piperidine with a

pharmacophore).
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Experimental Protocols
Synthesis of 3-Chloro-1-(piperidin-1-yl)propan-1-one
Rationale: Acylation of a secondary amine with an acid chloride is the standard, high-yield

route.

Reagents:

Piperidine (1.0 eq)[4]

3-Chloropropionyl chloride (1.1 eq)

Triethylamine (

) or

(1.2 eq) as acid scavenger.

Dichloromethane (DCM) (Solvent).

Protocol:

Setup: Flame-dry a round-bottom flask and purge with

. Add Piperidine (10 mmol) and

(12 mmol) to DCM (20 mL). Cool to 0°C.

Addition: Dropwise add 3-Chloropropionyl chloride (11 mmol) dissolved in DCM (5 mL) over

15 minutes. Caution: Exothermic.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(formation of a less polar spot).

Workup: Quench with water. Wash organic layer with 1M HCl (to remove unreacted amine),

saturated

, and brine.
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Purification: Dry over

, filter, and concentrate. If necessary, purify via silica flash chromatography
(Hexanes/EtOAc).

Glutathione (GSH) Reactivity Assay
Rationale: This assay determines the electrophilicity (

) and confirms the elimination-addition mechanism.

Materials:

Test Compound: 3-Chloro-1-(piperidin-1-yl)propan-1-one (10 mM in DMSO).

Glutathione (GSH): 10 mM in PBS (pH 7.4).

Internal Standard: Caffeine or Benzamide.

Workflow:

Incubation: Mix Test Compound (

) with GSH (

, 10x excess) in PBS buffer at 37°C.

Sampling: Aliquot samples at t = 0, 15, 30, 60, 120 min.

Quenching: Quench with 1% Formic Acid / Acetonitrile.

Analysis (LC-MS): Monitor for the disappearance of the parent mass (

: 176.08) and the appearance of the GSH-adduct.

Note: Look for the mass of the acrylamide intermediate (

: 140.1) if the Michael addition is slow.

Adduct Mass: The final adduct will be the Acrylamide + GSH (
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Da). If direct substitution occurred, the mass would be the same (loss of HCl, gain of
GSH), but the fragmentation pattern might differ.

Safety & Handling
Hazard Class: Alkylating Agent.

Risk: Potential skin sensitizer and mutagen. The ability to alkylate DNA or proteins

indiscriminately makes this a hazardous substance.

PPE: Double nitrile gloves, lab coat, and chemical fume hood are mandatory.

Deactivation: Quench spills with an excess of aqueous nucleophile (e.g., 10% sodium

thiosulfate or dilute ammonia) to consume the electrophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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